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For Researchers, Scientists, and Drug Development Professionals

Introduction
IACS-9571 is a potent and highly selective dual inhibitor of the bromodomains of Tripartite

Motif-Containing Protein 24 (TRIM24) and Bromodomain and PHD Finger-Containing Protein 1

(BRPF1).[1][2][3][4] Bromodomains are epigenetic "reader" modules that recognize acetylated

lysine residues on histones and other proteins, playing a crucial role in the regulation of gene

expression.[4][5] The aberrant activity of bromodomain-containing proteins, including TRIM24

and BRPF1, has been implicated in various cancers, making them attractive therapeutic

targets.[3][4]

IACS-9571 competitively binds to the acetyl-lysine binding pocket of TRIM24 and BRPF1

bromodomains, thereby disrupting their interaction with acetylated histones and other proteins.

This interference with protein-protein interactions modulates the transcription of target genes.

[3][6] These application notes provide a comprehensive overview of IACS-9571, including its

binding characteristics, and detailed protocols for its use in studying bromodomain-mediated

protein-protein interactions.

Data Presentation
Table 1: In Vitro Binding Affinity and Potency of IACS-
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Target Assay Type Parameter Value (nM)

TRIM24
Isothermal Titration

Calorimetry (ITC)
Kd 31[3][7]

BRPF1
Isothermal Titration

Calorimetry (ITC)
Kd 14[3][7]

TRIM24 AlphaScreen IC50 8[2]

BRPF2 -
Selectivity Fold vs

TRIM24/BRPF1
9[1][2]

BRPF3 -
Selectivity Fold vs

TRIM24/BRPF1
21[1][2]

BRD4 -
Selectivity Fold vs

TRIM24
>7700[1][2]

Table 2: Cellular Activity of IACS-9571
Cell Line Assay Type Parameter Value (nM)

HeLa AlphaLISA EC50 50[1][3][4]
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Mechanism of IACS-9571 Action
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AlphaScreen Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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